Cas no 1207452-23-0 (2-amino-1H-1,3-benzodiazole-5-carboxamide)
1207452-23-0 structure
Product Name:2-amino-1H-1,3-benzodiazole-5-carboxamide
CAS No:1207452-23-0
MF:C8H8N4O
MW:176.175320625305
CID:4675116
PubChem ID:68352026
Update Time:2023-11-24
2-amino-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-1H-benzo[d]imidazole-5-carboxamide
- 1H-Benzimidazole-6-carboxamide, 2-amino-
- MVZXAQTVSPDLMF-UHFFFAOYSA-N
- 2-Amino-1H-benzimidazole-6-carboxamide
- 2-Amino-1H-1,3-benzodiazole-6-carboxamide
- 2-amino-1H-1,3-benzodiazole-5-carboxamide
-
- Inchi: 1S/C8H8N4O/c9-7(13)4-1-2-5-6(3-4)12-8(10)11-5/h1-3H,(H2,9,13)(H3,10,11,12)
- InChI Key: MVZXAQTVSPDLMF-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC2=C(C=1)NC(N)=N2)N
Computed Properties
- Exact Mass: 176.07
- Monoisotopic Mass: 176.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 97.8
2-amino-1H-1,3-benzodiazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM436657-250mg |
2-amino-1H-benzo[d]imidazole-5-carboxamide |
1207452-23-0 | 95%+ | 250mg |
$353 | 2023-01-10 | |
| Chemenu | CM436657-500mg |
2-amino-1H-benzo[d]imidazole-5-carboxamide |
1207452-23-0 | 95%+ | 500mg |
$648 | 2023-01-10 | |
| Chemenu | CM436657-1g |
2-amino-1H-benzo[d]imidazole-5-carboxamide |
1207452-23-0 | 95%+ | 1g |
$822 | 2023-01-10 | |
| Alichem | A061000415-250mg |
2-Amino-1H-benzimidazole-6-carboxamide |
1207452-23-0 | 98% | 250mg |
$755.25 | 2023-09-04 | |
| Alichem | A061000415-500mg |
2-Amino-1H-benzimidazole-6-carboxamide |
1207452-23-0 | 98% | 500mg |
$1164.64 | 2023-09-04 | |
| Alichem | A061000415-1g |
2-Amino-1H-benzimidazole-6-carboxamide |
1207452-23-0 | 98% | 1g |
$2015.19 | 2023-09-04 | |
| Enamine | EN300-1271992-0.05g |
2-amino-1H-1,3-benzodiazole-5-carboxamide |
1207452-23-0 | 95% | 0.05g |
$174.0 | 2023-05-23 | |
| Enamine | EN300-1271992-0.1g |
2-amino-1H-1,3-benzodiazole-5-carboxamide |
1207452-23-0 | 95% | 0.1g |
$257.0 | 2023-05-23 | |
| Enamine | EN300-1271992-0.25g |
2-amino-1H-1,3-benzodiazole-5-carboxamide |
1207452-23-0 | 95% | 0.25g |
$367.0 | 2023-05-23 | |
| Enamine | EN300-1271992-0.5g |
2-amino-1H-1,3-benzodiazole-5-carboxamide |
1207452-23-0 | 95% | 0.5g |
$579.0 | 2023-05-23 |
2-amino-1H-1,3-benzodiazole-5-carboxamide Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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